5-bromo-1-{[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]methyl}-2,3-dihydro-1H-indole-2,3-dione

Specification

• CAS No.: 337932-35-1
• Molecular Formula: C25H19BrClN3O3
• Molecular Weight: 524.8g/mol
• IUPAC Name: 5-bromo-1-[[3-(2-chlorophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]methyl]indole-2,3-dione
• Standard InChI: InChI=1S/C25H19BrClN3O3/c1-33-17-9-6-15(7-10-17)21-13-23(18-4-2-3-5-20(18)27)30(28-21)14-29-22-11-8-16(26)12-19(22)24(31)25(29)32/h2-12,23H,13-14H2,1H3
• Standard InChI Key: GAZIWZHEJNIRDS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3Cl)CN4C5=C(C=C(C=C5)Br)C(=O)C4=O
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3Cl)CN4C5=C(C=C(C=C5)Br)C(=O)C4=O

Introduction

The compound 5-bromo-1-{[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]methyl}-2,3-dihydro-1H-indole-2,3-dione is a complex organic molecule with a molecular formula of C25H19BrClN3O3 and a molecular weight of 524.79366 g/mol. This compound combines elements of indole and pyrazole rings, which are common in pharmaceutical and chemical research due to their potential biological activities.

Synthesis and Preparation

While specific synthesis details for this compound are not readily available in the provided sources, compounds with similar structures often involve multi-step reactions involving the formation of the indole and pyrazole rings separately, followed by their coupling. Common methods might include condensation reactions, alkylation, or other organic synthesis techniques tailored to the specific functional groups present.

Safety and Handling

Given the presence of halogens (bromine and chlorine), this compound should be handled with caution, as it may be hazardous if not properly managed. Safety precautions should include wearing protective gear and working in a well-ventilated area.